Cas no 4361-96-0 ( )

  structure
  structure
Product name: 
CAS No:4361-96-0
MF:C17H12O2
MW:248.27598
CID:929107
PubChem ID:714692

  Chemical and Physical Properties

Names and Identifiers

    • .δ..β.,.γ.-Butenolide, .γ.-phenyl-.α.-(phenylmethylene)-
    • 3-Benzylidene-5-phenyl-2,3-dihydrofuran-2-one
    • 3-Benzyliden-5-phenyl-3H-furan-2-on
    • 3-Benzylidene-5-phenyl-2(3H)-furanone
    • 3-benzylidene-5-phenyl-3H-furan-2-one
    • 3-Benzylidene-5-phenylfuran-2(3H)-one
    • 5-Phenyl-3-(phenylmethylene)furan-2(3H)-one
    • 5-Phenyl-3-benzylidenefuran-2(3H)-one
    • CinnaMic acid, a-(b-hydroxystyryl)-, g-lactone
    • .DELTA..beta., .gamma.-phenyl-.alpha.-(phenylmethylene)-
    • Bio8E2
    • HMS1449J21
    • (3Z)-3-benzylidene-5-phenylfuran-2(3H)-one
    • AKOS002960266
    • LISLDGCWYOIVSJ-PTNGSMBKSA-N
    • 2(3H)-Furanone, 3-benzylidene-5-phenyl-
    • CCG-53924
    • (3Z)-3-benzylidene-5-phenylfuran-2-one
    • IDI1_017942
    • SR-01000643051-1
    • STL570459
    • NSC138931
    • NSC-138931
    • SCHEMBL16080106
    • (3Z)-3-benzylidene-5-phenyl-2(3H)-furanone
    • 4361-96-0
    • 2(3H)-Furanone, 5-phenyl-3-(phenylmethylene)-
    •  
    • Inchi: InChI=1S/C17H12O2/c18-17-15(11-13-7-3-1-4-8-13)12-16(19-17)14-9-5-2-6-10-14/h1-12H/b15-11-
    • InChI Key: LISLDGCWYOIVSJ-PTNGSMBKSA-N
    • SMILES: C1=CC=C(C=C1)C=C2C=C(OC2=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 248.08376
  • Monoisotopic Mass: 248.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.66790

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